Cas no 2228800-55-1 (2-(nitromethyl)-1,3-thiazole)

• Product Name: 2-(nitromethyl)-1,3-thiazole
• CAS No: 2228800-55-1
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 6615736
• PubChem ID: 53949155
• Update Time: 2025-10-29

2-(nitromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(nitromethyl)-1,3-thiazole
• EN300-1800594
• 2228800-55-1
• SCHEMBL10825417

• Inchi： 1S/C4H4N2O2S/c7-6(8)3-4-5-1-2-9-4/h1-2H,3H2
• InChI Key： FGHRQOHSWIMBSP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 143.99934855g/mol
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on 2-(nitromethyl)-1,3-thiazole

2-(Nitromethyl)-1,3-thiazole: A Comprehensive Overview

2-(Nitromethyl)-1,3-thiazole, also known by its CAS number 2228800-55-1, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of a nitromethyl group (-CH₂NO₂) at the 2-position of the thiazole ring introduces unique electronic and structural properties, making it a subject of interest for various applications.

The synthesis of 2-(nitromethyl)-1,3-thiazole typically involves a combination of nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various precursor molecules, such as thioureas and aldehydes, to optimize the reaction conditions for better yield and selectivity. These studies have not only improved the synthesis process but also provided insights into the reactivity of thiazole derivatives under different conditions.

One of the most notable applications of 2-(nitromethyl)-1,3-thiazole lies in its potential as a building block for more complex organic molecules. The nitromethyl group serves as an excellent handle for further functionalization, allowing chemists to introduce diverse substituents onto the thiazole ring. For instance, recent studies have demonstrated the use of this compound in the construction of bioactive molecules, including antibiotics and antiviral agents. Its ability to participate in cross-coupling reactions has further expanded its utility in drug discovery programs.

In addition to its role in organic synthesis, 2-(nitromethyl)-1,3-thiazole has shown promise in materials science applications. The compound's aromaticity and conjugated system make it a candidate for use in organic electronics. Researchers have investigated its properties as a component in light-emitting diodes (LEDs) and photovoltaic devices. Preliminary results indicate that this compound could contribute to the development of more efficient and cost-effective electronic materials.

The electronic properties of 2-(nitromethyl)-1,3-thiazole have been extensively studied using computational chemistry techniques. These studies have revealed that the nitromethyl group significantly influences the compound's electron distribution, enhancing its reactivity in certain chemical transformations. Such insights are invaluable for designing new synthetic routes and predicting the behavior of related compounds.

From an environmental perspective, understanding the degradation pathways of 2-(nitromethyl)-1,3-thiazole is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying the microbial communities responsible for breaking down this compound under various environmental conditions. These findings are essential for developing strategies to mitigate any adverse effects associated with its use.

In conclusion, 2-(nitromethyl)-1,3-thiazole, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As ongoing studies uncover new aspects of this compound's behavior and utility, it is likely to play an even more significant role in future scientific advancements.